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Compound of Interest

Compound Name: 5,6-Dimethylpyrazin-2(1H)-one

Cat. No.: B1338508 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

5,6-Dimethylpyrazin-2(1H)-one is a heterocyclic organic compound belonging to the

pyrazinone class. Pyrazinone derivatives are of significant interest to the scientific community

due to their diverse biological activities, which include antimicrobial, anticancer, and anti-

inflammatory properties. This technical guide provides a comprehensive review of the available

literature on 5,6-Dimethylpyrazin-2(1H)-one, including its chemical and physical properties,

potential therapeutic applications, and a generalized synthetic approach. While specific

experimental data for this particular compound is limited in publicly accessible literature, this

guide aims to provide a valuable resource by summarizing the known information and

presenting data on closely related analogs.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 5,6-Dimethylpyrazin-2(1H)-one is

presented in the table below. It is important to note that some of these values are predicted and

have not been experimentally verified.
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Property Value Source

CAS Number 57229-36-4 [1][2][3]

Molecular Formula C₆H₈N₂O [1][2]

Molecular Weight 124.14 g/mol [2]

Appearance
Light brown to brown solid

(predicted)
[4]

Melting Point 200-201 °C [4]

pKa 11.78 ± 0.60 (predicted) [4]

XlogP 0.0 (predicted) [5]

Synthesis
A specific, detailed experimental protocol for the synthesis of 5,6-Dimethylpyrazin-2(1H)-one
is not readily available in the surveyed literature. However, a general approach for the

synthesis of 2(1H)-pyrazinones involves the condensation of an α-amino amide with a 1,2-

dicarbonyl compound.[6] For the synthesis of 5,6-Dimethylpyrazin-2(1H)-one, this would likely

involve the reaction of 2,3-butanedione (diacetyl) with glycinamide.

A plausible synthetic workflow is illustrated below.

2,3-Butanedione

Condensation Intermediate

+

Glycinamide

5,6-Dimethylpyrazin-2(1H)-oneCyclization

Cancer Cell Culture Treatment with
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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